N-benzyl-1-methylpyrrolidine-3-carboxamide

• IUPAC Name: N-benzyl-1-methylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C13H18N2O/c1-15-8-7-12(10-15)13(16)14-9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3,(H,14,16)
• InChI Key: IGGZIXHQPQPOOH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

N-benzyl-1-methylpyrrolidine-3-carboxamide, also known as BTCP, is a synthetic compound that belongs to the class of psychoactive drugs. It was first synthesized in the 1960s and has since been studied extensively for its potential use in the treatment of various neurological disorders.

Mechanism of Action

N-benzyl-1-methylpyrrolidine-3-carboxamide acts as a dopamine reuptake inhibitor, which means it prevents the reuptake of dopamine by the transporters. This leads to an increase in the amount of dopamine in the synaptic cleft, which can have various effects on the brain depending on the location of the dopamine receptors. For example, in the case of Parkinson's disease, the increased dopamine levels can help alleviate the symptoms of the disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the brain. It has been shown to increase the release of dopamine in the striatum, which is associated with reward and motivation. It has also been shown to increase the release of norepinephrine and serotonin, which are neurotransmitters that play a role in mood regulation.

Advantages and Limitations for Lab Experiments

N-benzyl-1-methylpyrrolidine-3-carboxamide has several advantages for use in lab experiments. It has a high affinity for dopamine transporters, which makes it a useful tool for studying the dopamine system. It is also relatively stable and easy to synthesize, which makes it a cost-effective option for researchers. However, it also has some limitations. It has been shown to have some toxic effects on dopaminergic neurons, which can limit its use in certain experiments. It also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N-benzyl-1-methylpyrrolidine-3-carboxamide. One area of interest is its potential use in the treatment of addiction. It has been shown to reduce drug-seeking behavior in animal models of addiction, which makes it a potential candidate for the treatment of substance use disorders. Another area of interest is its potential use in the treatment of depression. It has been shown to increase the release of serotonin and norepinephrine, which are neurotransmitters that play a role in mood regulation. Finally, there is also interest in studying the long-term effects of this compound on the brain, particularly with regard to its potential neurotoxicity.

Synthesis Methods

N-benzyl-1-methylpyrrolidine-3-carboxamide is synthesized by the reaction of benzyl chloride with 1-methylpyrrolidine-3-carboxylic acid in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as recrystallization, column chromatography, and HPLC. The purity of the final product is critical for its use in scientific research.

Scientific Research Applications

N-benzyl-1-methylpyrrolidine-3-carboxamide has been studied extensively for its potential use in the treatment of various neurological disorders such as Parkinson's disease, depression, and addiction. It has been shown to have a high affinity for dopamine transporters, which are responsible for the reuptake of dopamine in the brain. This makes it a potential candidate for the treatment of Parkinson's disease, which is characterized by a loss of dopaminergic neurons in the substantia nigra.